Cas no 1932165-34-8 ((2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans)

• Product Name: (2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans
• CAS No: 1932165-34-8
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD29041230
• CID: 5153042
• PubChem ID: 121552657
• Update Time: 2025-06-30

(2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-ethenyltetrahydro-, (2S,3R)-
• (2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans

• MDL： MFCD29041230
• Inchi： 1S/C7H10O3/c1-2-6-5(7(8)9)3-4-10-6/h2,5-6H,1,3-4H2,(H,8,9)/t5-,6+/m1/s1
• InChI Key： DVVWRMUXPXCIBJ-RITPCOANSA-N
• SMILES： O1CC[C@@H](C(O)=O)[C@@H]1C=C

Additional information on (2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans

(2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans (CAS No. 1932165-34-8): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry

(2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans (CAS No. 1932165-34-8) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent research findings that highlight its potential applications.

Chemical Structure and Properties

(2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans is a chiral oxolane derivative with a carboxylic acid functional group and an ethenyl substituent. The compound's structure is characterized by the presence of two stereocenters at the 2 and 3 positions of the oxolane ring, which results in four possible stereoisomers. The trans configuration at the ethenyl group further distinguishes this compound from its cis counterpart. The chiral nature of this molecule makes it particularly interesting for applications in asymmetric synthesis and drug development.

The compound has a molecular formula of C₇H₈O₄ and a molecular weight of 156.14 g/mol. It is typically a white crystalline solid with a melting point ranging from 105 to 107°C. The solubility of (2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans in various solvents is an important consideration for its use in chemical reactions and biological assays. It is moderately soluble in polar solvents such as methanol and ethanol but has limited solubility in non-polar solvents like hexane.

Synthesis Methods

The synthesis of (2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans has been explored using several approaches, each with its own advantages and challenges. One common method involves the stereoselective synthesis starting from readily available precursors such as glycolic acid or glycolic esters. A typical synthetic route involves the following steps:

• Esterification: Glycolic acid is first converted to its methyl ester using methanol and an acid catalyst.
• Cyclization: The methyl ester undergoes intramolecular cyclization in the presence of a base to form an oxolane ring.
• Ethenylation: The oxolane ring is then functionalized by introducing an ethenyl group through a Wittig reaction or similar methodology.
• Stereoselective Reduction: The final step involves stereoselective reduction to achieve the desired (2S,3R) configuration.

Recent advancements in asymmetric catalysis have also led to more efficient and environmentally friendly methods for synthesizing this compound. For example, the use of chiral catalysts such as BINAP or chiral phosphoric acids has been shown to improve the yield and enantiomeric purity of the final product.

Biological Activities and Potential Applications

The biological activities of (2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans have been the subject of several recent studies. One area of particular interest is its potential as a lead compound for drug development. Research has shown that this compound exhibits promising anti-inflammatory properties due to its ability to inhibit key enzymes involved in the inflammatory response pathway.

A study published in the Journal of Medicinal Chemistry reported that (2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans effectively inhibited cyclooxygenase (COX) enzymes, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The compound demonstrated selective inhibition of COX-2 over COX-1, suggesting it may have fewer gastrointestinal side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, there is growing evidence that (2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans may have potential as an anticancer agent. A study published in Cancer Research found that this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

Furthermore, preliminary studies have suggested that (2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans may have neuroprotective properties. Research conducted at the University of California found that this compound reduced oxidative stress and protected neuronal cells from damage induced by neurotoxins such as amyloid-beta peptides.

Conclusion

(2S,3R)-2-ethenyloxolane-3-carboxylic acid, trans (CAS No. 1932165-34-8) is a promising chiral compound with a unique chemical structure that offers significant potential for various applications in medicinal chemistry. Its anti-inflammatory properties make it an attractive candidate for developing new NSAIDs with improved safety profiles. Additionally, its anticancer and neuroprotective activities suggest it may have broader therapeutic applications in treating various diseases.

Ongoing research continues to explore the full range of biological activities and mechanisms of action associated with this compound. As more data becomes available, it is likely that new opportunities will emerge for its use in drug discovery and development.